Cas no 860787-22-0 (N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide)

N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide is a synthetic organic compound featuring a pyrimidine core substituted with chloro and nitro groups, linked to an acetamide moiety via an oxyphenyl bridge. This structure imparts reactivity suitable for pharmaceutical and agrochemical intermediates, particularly in the synthesis of heterocyclic compounds. The chloro and nitro substituents enhance electrophilic properties, facilitating nucleophilic substitution reactions, while the acetamide group offers potential for further functionalization. Its well-defined molecular architecture ensures consistency in downstream applications, making it valuable for research in medicinal chemistry and material science. The compound's purity and stability under controlled conditions further support its utility in precision chemical synthesis.
N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide structure
860787-22-0 structure
Product Name:N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide
CAS No:860787-22-0
MF:
MW:
MDL:MFCD04124621
CID:4661435
Update Time:2025-10-31

N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide
    • MDL: MFCD04124621

N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide Pricemore >>

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Additional information on N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide

N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide: A Comprehensive Overview

N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide, identified by the CAS registry number 860787-22-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a pyrimidine ring substituted with chlorine and nitro groups, connected via an oxygen atom to an acetamide group attached to a phenyl ring. This structural arrangement imparts the compound with distinct chemical and biological properties.

The synthesis of N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide involves a series of well-defined organic reactions, including nucleophilic substitutions and acetylation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, ensuring high purity and reproducibility. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, thereby enhancing the overall yield and quality of the product.

Recent studies have highlighted the biological activity of CAS No 860787-22-0 in several therapeutic areas. For instance, investigations into its anti-inflammatory properties have revealed promising results, suggesting its potential as a candidate for treating inflammatory diseases. Additionally, the compound has demonstrated moderate activity against certain cancer cell lines, indicating its role in oncology research. These findings underscore the importance of further research to fully elucidate its mechanism of action and therapeutic potential.

The pharmacokinetic profile of N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide has also been a focus of recent studies. Preclinical data indicate that the compound exhibits favorable absorption and bioavailability characteristics, which are critical for its potential use as an oral medication. However, further studies are required to assess its metabolic pathways and clearance mechanisms in vivo.

In terms of safety assessment, preliminary toxicological evaluations suggest that the compound has a relatively low toxicity profile at therapeutic doses. However, long-term studies are necessary to confirm its safety and suitability for chronic administration. Regulatory agencies emphasize the importance of comprehensive toxicological assessments to ensure patient safety before advancing compounds into clinical trials.

The structural versatility of CAS No 860787-22-0 offers opportunities for further chemical modifications to enhance its pharmacokinetic and pharmacodynamic properties. Researchers are actively exploring analogs with varied substituents on the pyrimidine ring and phenyl group to optimize efficacy and reduce adverse effects. These efforts are expected to yield novel compounds with improved therapeutic indices.

In conclusion, N-{4-(6-Chloro-5-nitro-4-pyrimidinyl)oxyphenyl}acetamide (CAS No 860787-22-0) represents a promising lead compound in drug discovery. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable asset for further research and development. Continued exploration into its therapeutic applications will undoubtedly contribute to the advancement of medicinal chemistry and personalized medicine.

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